Cas no 59237-53-5 (Methyl 6-chloro-5-nitronicotinate)

• Product Name: Methyl 6-chloro-5-nitronicotinate
• CAS No: 59237-53-5
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• MDL: MFCD01928341
• CID: 57385
• PubChem ID: 346961
• Update Time: 2025-05-23

Methyl 6-chloro-5-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-nitronicotinate
• 6-Chloro-5-nitronicotinic Acid Methyl Ester
• 6-CHLORO-5-NITRO-3-PYRIDINECARBOXYLIC ACID
• 6-Chloro-5-nitro-nicotinic acid methyl ester
• Methyl 6-Chloro-5-nitro-nicotinate
• methyl 6-chloro-5-nitropyridine-3-carboxylate
• Methyl-6-chloro-5-nitronicotinate
• 6-Chlor-5-nitro-nicotinsaeure-methylester
• 6-Chloro-5-nitropyridine-3-carboxylic acid methyl ester
• methyl 2-chloro-3-nitropyridine-5-carboxylate
• methyl 6-chloro-5-nitro-3-pyridinecarboxylate
• methyl 6-chloro-5-nitronicotinate(SALTDATA: FREE)
• methyl 6-chloro-5-nitro-pyridine-3-carboxylate
• METHYL6-CHLORO-5-NITRONICOTINATE
• 3-PYRIDINECARBOXYLIC ACID, 6-CHLORO-5-NITRO-, METHYL ESTER
• NSC405361
• PubChem17668
• 6-CHLORO-5-NITRO METHYL NICOTINATE
• CL0241
• FT-0688474
• methyl 6-chloro-5-nitronicotinoate
• NSC 405361
• NSC-405361
• AC-23254
• CHEMBL1973028
• BP-11553
• 59237-53-5
• MFCD01928341
• SCHEMBL70813
• NCI60_003831
• CS-B0656
• AB10536
• DTXSID40323982
• EN300-189323
• 6-Chloro-5-nitronicotinicacid methyl ester
• AMY10624
• J-522547
• SY031498
• AKOS005264545
• BRPREIDVQXJOJH-UHFFFAOYSA-N
• GS-3917
• DB-013407
• AJ-333/36116028
• DB-360848

• MDL： MFCD01928341
• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)4-2-5(10(12)13)6(8)9-3-4/h2-3H,1H3
• InChI Key： BRPREIDVQXJOJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)OC)C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.99400
• Monoisotopic Mass: 215.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 1.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5
• Melting Point: 89-92°C
• Boiling Point: 317.8℃ at 760 mmHg
• Flash Point: 317.8 °C at 760 mmHg
• Refractive Index: 1.572
• PSA: 85.01000
• LogP: 1.95300

Methyl 6-chloro-5-nitronicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-chloro-5-nitronicotinate

Methyl 6-chloro-5-nitronicotinate: A Comprehensive Overview

Methyl 6-chloro-5-nitronicotinate, with the CAS number 59237-53-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to a substituted nicotinate moiety. The presence of the chlorine and nitro groups at specific positions on the ring contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of Methyl 6-chloro-5-nitronicotinate in various research areas, particularly in drug discovery and agrochemical development. The compound's structure has been shown to exhibit interesting biological activities, making it a valuable tool for researchers exploring new therapeutic agents or pesticides. For instance, investigations into its biochemical properties have revealed potential interactions with key enzymes involved in metabolic pathways.

The synthesis of Methyl 6-chloro-5-nitronicotinate involves a series of well-established organic reactions, including nucleophilic substitution and nitration processes. These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, further enhancing its accessibility for large-scale production.

In terms of applications, Methyl 6-chloro-5-nitronicotinate has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a potential candidate for pest control agents. Additionally, preliminary studies suggest that this compound may possess anti-inflammatory properties, opening avenues for its use in pharmaceutical research.

Recent advancements in computational chemistry have allowed for a deeper understanding of Methyl 6-chloro-5-nitronicotinate's molecular interactions. By employing techniques such as molecular docking and quantum mechanics simulations, scientists have gained insights into how this compound interacts with biological targets at the molecular level. These findings are crucial for optimizing its bioavailability and efficacy in future applications.

The environmental impact of Methyl 6-chloro-5-nitronicotinate is another area of active research. Studies are being conducted to assess its degradation pathways under various environmental conditions, ensuring that its use does not pose significant risks to ecosystems. This is particularly important given the increasing emphasis on sustainable practices in both agriculture and pharmaceutical industries.

In conclusion, Methyl 6-chloro-5-nitronicotinate (CAS No. 59237-53-5) stands out as a versatile compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic and industrial research settings. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple disciplines.